(3-amino-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(phenyl)methanone

• IUPAC Name: (3-amino-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)-phenylmethanone
• InChI: InChI=1S/C18H16N2OS/c19-15-13-10-12-8-4-5-9-14(12)20-18(13)22-17(15)16(21)11-6-2-1-3-7-11/h1-3,6-7,10H,4-5,8-9,19H2
• InChI Key: WPHKBAUMBCUANR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)C4=CC=CC=C4)N
• Molecular Formula: C18H16N2OS
• Molecular Weight: 308.4 g/mol
• CAS RN: 326918-81-4

Description

The compound , identified within a broader category of 3-amino-substituted-thieno[2,3-b]pyridine/quinolin-2-yl)(phenyl)methanones, has garnered interest for its unique electronic absorption, excitation, and fluorescence properties. These properties have been explored in various solvents, revealing insights into its molecular behavior and potential applications in spectroscopy and materials science (Al-Ansari, 2016).

Synthesis Analysis

Synthesis of this compound and related derivatives has been achieved through efficient, mild, and convenient protocols. These processes leverage sequential multi-component reactions from readily available materials, yielding the products with excellent efficiency and under relatively benign conditions (Alizadeh & Roosta, 2018).

Molecular Structure Analysis

The structural configuration of similar compounds has been extensively analyzed using methods such as B3LYP geometry, energy calculations, and GIAO/B3LYP NMR calculations. These analyses provide a deep understanding of the molecular conformations and the energetic preferences of different structural isomers (Karkhut et al., 2014).

Chemical Reactions and Properties

Research into the chemical reactivity and properties of this compound class has demonstrated a range of interactions and reactions. These include its behavior in various solvents, interactions with light, and intramolecular forces that influence its spectroscopic characteristics. Such studies are vital for understanding the utility and limitations of these compounds in practical applications (Al-Ansari, 2016).

Scientific Research Applications

Spectroscopic Properties and Theoretical Study

A study focused on understanding the spectroscopic properties of compounds similar to (3-amino-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)(phenyl)methanone. This research investigated the electronic absorption, excitation, and fluorescence properties of such compounds in different solvents. The findings, supported by quantum chemistry calculations, revealed insights into the excited states, intramolecular interactions, and effects of substitutions on molecular orbitals, which are crucial for designing fluorescent materials and sensors (Al-Ansari, 2016).

Synthesis of Novel Derivatives

Another aspect of scientific research involves the synthesis of novel derivatives. One study described an efficient protocol for synthesizing aryl(thieno[2,3-b]quinolin-2-yl)methanone derivatives. These compounds were obtained with excellent yields through a multi-component reaction, showcasing a method for rapid synthesis of complex molecules that could have potential applications in pharmaceuticals and materials science (Alizadeh & Roosta, 2018).

Memory Devices

Research has also extended into the field of electronics, where this compound derivatives have been explored for their potential use in memory devices. A novel approach involved the synthesis of hyperbranched polyimides terminated with ferrocene, utilizing a similar complex molecule as a precursor. This resulted in materials exhibiting bistable electrical conductivity, offering promising applications in non-volatile memory devices (Tan et al., 2017).